Cas no 1806010-35-4 (Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806010-35-4
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4812237
• Update Time: 2025-10-28

Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H10F2N2O2/c1-15-8(14)3-5-2-7(12)6(4-13-5)9(10)11/h2,4,9H,3H2,1H3,(H2,12,13)
• InChI Key： HWNLNLDWFVQKDC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1N)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate

Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806010-35-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1806010-35-4, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, featuring a pyridine core with functional groups that include an amino group at the 4-position and a difluoromethyl group at the 5-position, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.

The structural attributes of Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate make it an attractive building block for medicinal chemists. The presence of both the amino and difluoromethyl groups provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives with tailored pharmacological properties. This flexibility is particularly important in drug discovery, where the ability to fine-tune molecular structure can significantly impact biological activity and efficacy.

In recent years, there has been a surge in research focused on pyridine-based compounds due to their prevalence in bioactive molecules. Pyridines are fundamental motifs in many drugs, including antiviral, antibacterial, and anticancer agents. The specific substitution pattern of Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate positions it as a crucial intermediate for synthesizing compounds that target these diseases. For instance, studies have demonstrated its role in the development of inhibitors for enzymes involved in cancer pathways, highlighting its potential as a scaffold for next-generation therapeutics.

The difluoromethyl group, a common pharmacophore in drug design, is known to enhance metabolic stability and binding affinity. Its incorporation into Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate contributes to the compound's overall pharmacological profile, making it an ideal candidate for further derivatization. Researchers have leveraged this compound to develop novel molecules with improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

Advances in synthetic methodologies have further expanded the utility of Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate. Modern techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled the efficient construction of complex pyridine derivatives. These methods not only improve yield and purity but also allow for greater control over stereochemistry, which is critical for achieving desired biological outcomes. The compound's role in these synthetic strategies underscores its importance as a cornerstone in pharmaceutical chemistry.

The growing interest in Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate is also reflected in its increasing demand across various pharmaceutical companies and research institutions. Its availability as a high-purity reagent ensures that researchers can reliably incorporate it into their synthetic pathways without compromising on quality. This reliability is essential for maintaining consistency in experimental results and accelerating the drug discovery process.

In conclusion, Methyl 4-amino-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806010-35-4) stands out as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and adaptability make it indispensable for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.